Cas no 105946-57-4 (1,3-bis(3-bromophenyl)urea)
1,3-bis(3-bromophenyl)urea structure
Product Name:1,3-bis(3-bromophenyl)urea
CAS No:105946-57-4
MF:C13H10Br2N2O
MW:370.039301395416
CID:1165440
PubChem ID:13719103
Update Time:2025-04-20
1,3-bis(3-bromophenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis(3-bromophenyl)urea
- N,N'-bis-(3-bromo-phenyl)-urea
- CTK0D7324
- ACMC-20m9a6
- N,N'-Bis-(3-brom-phenyl)-harnstoff
- AGN-PC-00NP5D
- Urea, N,N'-bis(3-bromophenyl)-
- ZINC51354351
- STL012637
- 3.3'-Dibrom-carbanilid
- AKOS005673265
- N,N'-bis-(3-bromo-phenyl)-urea; CTK0D7324; ACMC-20m9a6; N,N'-Bis-(3-brom-phenyl)-harnstoff; AGN-PC-00NP5D; Urea, N,N'-bis(3-bromophenyl)-; ZINC51354351; STL012637; 3.3'-Dibrom-carbanilid; AKOS005673265;
- SCHEMBL19707566
- 105946-57-4
- N,N'-Bis(3-bromophenyl)urea
- 1,3-bis(m-bromophenyl) urea
- N,N'-bis(3-Bromoyphenyl)urea
- mBrPU
- DTXSID20547543
-
- Inchi: 1S/C13H10Br2N2O/c14-9-3-1-5-11(7-9)16-13(18)17-12-6-2-4-10(15)8-12/h1-8H,(H2,16,17,18)
- InChI Key: BFHFAXGAEDMUDI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)NC(NC1C=CC=C(C=1)Br)=O
Computed Properties
- Exact Mass: 367.916
- Monoisotopic Mass: 367.91599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
1,3-bis(3-bromophenyl)urea Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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